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Compound of Interest

Compound Name: 1-Bromononane-d3

Cat. No.: B15556592

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical characteristics of 1-
Bromononane-d3, a deuterated analog of 1-bromononane. This document is intended for use

by researchers, scientists, and professionals in drug development who require detailed

information on the physicochemical properties of this compound.

Introduction
1-Bromononane-d3 (CAS number: 1219799-20-8) is a stable isotope-labeled compound that

is valuable in various scientific applications, including metabolic and pharmacokinetic studies.

The substitution of three hydrogen atoms with deuterium at a specific position in the nonyl

chain provides a tool for tracing and quantification in complex biological systems. While

extensive experimental data for 1-Bromononane-d3 is not widely published, this guide

compiles available information and provides data for its non-deuterated counterpart, 1-

bromononane, as a close approximation. It is important to note that deuterated compounds

typically exhibit slight variations in physical properties compared to their non-deuterated

analogs due to the increased mass of deuterium.[1][2]
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Physicochemical Properties
The following table summarizes the key physical and chemical properties of 1-Bromononane-
d3 and its non-deuterated form, 1-bromononane.

Property 1-Bromononane-d3 1-Bromononane

CAS Number 1219799-20-8[3]
693-58-3[4][5][6][7][8][9][10]

[11][12]

Molecular Formula C₉H₁₆D₃Br C₉H₁₉Br[4][10][11][12]

Molecular Weight ~210.17 g/mol [3][13] 207.15 g/mol [5][9][10][14]

Appearance - Colorless liquid[4]

Density 1.1 ± 0.1 g/cm³[3] 1.084 g/mL at 25 °C[5][8][9]

Boiling Point 221.6 ± 3.0 °C at 760 mmHg[3] 201 °C[5][7][9]

Melting Point - -29 °C[4][6][7][15]

Flash Point 90.0 ± 0.0 °C[3] 90 °C[4][5][6][7]

Refractive Index 1.453[3] n20/D 1.454[4][5][8][9]

Solubility -
Insoluble in water; soluble in

chloroform and hexanes.[4][8]

Vapor Pressure - 0.158 mmHg at 25°C[4]

Isotopic Enrichment
99 atom % D (for 1-

Bromononane-9,9,9-d3)
-

Effects of Deuteration on Physical Properties
The replacement of protium (¹H) with deuterium (²H or D) introduces a greater atomic mass.

This isotopic substitution can lead to measurable differences in the physical and chemical

properties of a molecule.[1][2] The carbon-deuterium (C-D) bond is stronger than the carbon-

hydrogen (C-H) bond, which can result in greater metabolic stability.[1] While the electronic

properties are largely unchanged, the increased mass can slightly alter properties such as

boiling point, melting point, and density.[1]
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Experimental Protocols for Characterization
While specific, detailed experimental protocols for determining the physical characteristics of 1-
Bromononane-d3 are not readily available in the public domain, standard analytical methods

are employed for the characterization of such deuterated compounds.[16]

General Synthetic and Analytical Workflow

The synthesis of deuterated compounds like 1-Bromononane-d3 typically involves the use of

deuterated starting materials in standard chemical reactions.[16] For instance, a possible route

could involve the bromination of a deuterated nonanol.[16]

The identity and purity of the resulting deuterated compound are confirmed using a

combination of analytical techniques:[16]

Mass Spectrometry (MS): This technique is crucial for confirming the molecular weight of the

compound and verifying the successful incorporation of deuterium atoms.[16]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Used to confirm the absence of protons at the sites of deuteration.[16]

²H NMR: Confirms the presence and specific locations of the deuterium atoms within the

molecule.[16]

¹³C NMR: Provides information about the carbon backbone of the molecule.[16]

Determination of Physical Constants

Standard laboratory procedures are used to determine the physical constants of chemical

compounds.

Boiling Point: Determined by distillation at a specific pressure, often atmospheric pressure.

Melting Point: For solid compounds, this is determined using a melting point apparatus. For a

liquid like 1-bromononane, this refers to the freezing point.[4][6][7][15]

Density: Measured using a pycnometer or a digital density meter.[17]
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Refractive Index: Measured using a refractometer, typically at a specified temperature and

wavelength (e.g., the sodium D-line).

Logical Relationships in Compound
Characterization
The following diagram illustrates the logical workflow for the synthesis and characterization of a

deuterated compound like 1-Bromononane-d3.
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Caption: Workflow for Synthesis and Characterization.
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Conclusion
This technical guide provides a summary of the known physical characteristics of 1-
Bromononane-d3, supplemented with data from its non-deuterated analog. The information

presented is intended to support researchers and scientists in their work with this important

deuterated compound. As more experimental data for 1-Bromononane-d3 becomes available,

this guide will be updated accordingly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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